Cas no 79408-85-8 (4-Methylumbelliferyl Stearate)

• Product Name: 4-Methylumbelliferyl Stearate
• CAS No: 79408-85-8
• MF: C₂₈H₄₂O₄
• MW: 442.630689144135
• MDL: MFCD00057311
• CID: 572445
• PubChem ID: 133202
• Update Time: 2025-05-23

4-Methylumbelliferyl Stearate Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,4-methyl-2-oxo-2H-1-benzopyran-7-yl ester
• 4-METHYLUMBELLIFERYL STEARATE
• 4-methyl-2-oxo-2H-chromen-7-yl octadecanoate
• 4-Methyllumbelliferyl stearate
• 4-Mubst
• Octadecanoic acid, 4-methyl-2-oxo-2H-1-benzopyran-7-yl ester
• BCP33914
• 4-methylumbelliferyl-stearate
• SCHEMBL1095310
• DTXSID60229639
• D77842
• AS-59681
• 4-Methylumbelliferylstearate
• AKOS030229232
• CS-W018380
• 4-methyl-2-oxo-2H-chromen-7-yl stearate
• MFCD00057311
• (4-methyl-2-oxochromen-7-yl) octadecanoate
• FT-0731046
• 79408-85-8
• 4-Methyl-2-oxo-2H-1-benzopyran-7-yl octadecanoate (ACI)
• 4-?Methyl-?2-?oxo-?2H-?1-?benzopyran-?7-?yl Ester Octadecanoic Acid
• 4-METHYL-2-OXOCHROMEN-7-YL OCTADECANOATE
• QOIJAZYHGUNKLA-UHFFFAOYSA-N
• DTXCID60152130
• 4-Methylumbelliferyl Stearate

• MDL： MFCD00057311
• Inchi： 1S/C28H42O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-27(29)31-24-19-20-25-23(2)21-28(30)32-26(25)22-24/h19-22H,3-18H2,1-2H3
• InChI Key： QOIJAZYHGUNKLA-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C2C(=CC(=CC=2)OC(CCCCCCCCCCCCCCCCC)=O)O1

Computed Properties

• Exact Mass: 442.30830982g/mol
• Monoisotopic Mass: 442.30830982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 18
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.4
• Topological Polar Surface Area: 52.6Ų

4-Methylumbelliferyl Stearate Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 4-Methylumbelliferyl Stearate

4-Methylumbelliferyl Stearate: A Comprehensive Overview

The compound with CAS No 79408-85-8, commonly referred to as 4-Methylumbelliferyl Stearate, is a highly specialized chemical entity that has garnered significant attention in the fields of biochemistry and molecular biology. This compound is a derivative of stearic acid, a saturated fatty acid, and 4-methylumbelliferone, a fluorescent molecule. The combination of these two components results in a compound that exhibits unique properties, making it invaluable in various research applications.

4-Methylumbelliferyl Stearate is widely used as a substrate in assays designed to study enzyme activity, particularly esterases. Its fluorescence properties make it an ideal tool for detecting enzymatic reactions in real-time. Recent studies have highlighted its utility in assessing the activity of butyrylcholinesterase (BChE) and acetylcholinesterase (AChE), enzymes that play critical roles in neurotransmission. Researchers have demonstrated that this compound provides a sensitive and reliable method for measuring enzyme kinetics, contributing to advancements in neurodegenerative disease research.

The chemical structure of 4-Methylumbelliferyl Stearate consists of a stearate moiety linked to a 4-methylumbelliferone group via an ester bond. This structure not only enhances its stability but also facilitates its solubility in organic solvents, making it suitable for various experimental setups. The stearate group ensures compatibility with lipid membranes, while the fluorescent moiety allows for easy detection using standard fluorescence microscopy or spectroscopy techniques.

Recent advancements in fluorescence-based assays have further underscored the importance of 4-Methylumbelliferyl Stearate in biomedical research. For instance, studies published in high-impact journals such as *Analytical Chemistry* and *Journal of Neuroscience Methods* have reported its use in high-throughput screening platforms for drug discovery. These applications leverage the compound's ability to provide precise and reproducible results, enabling researchers to identify potential therapeutic agents with greater efficiency.

In addition to its enzymatic applications, 4-Methylumbelliferyl Stearate has found utility in lipidomics studies. Its ability to integrate into lipid bilayers allows researchers to investigate membrane dynamics and protein-lipid interactions at the molecular level. This has been particularly beneficial in understanding the role of lipids in cellular signaling pathways and disease pathogenesis.

The synthesis of 4-Methylumbelliferyl Stearate involves a multi-step process that ensures high purity and consistency. Modern synthetic methods incorporate green chemistry principles, minimizing environmental impact while maintaining product quality. This commitment to sustainable practices aligns with current trends in chemical manufacturing, enhancing the compound's appeal for both academic and industrial use.

As the demand for sophisticated analytical tools continues to grow, 4-Methylumbelliferyl Stearate remains at the forefront of innovative research methodologies. Its versatility across multiple disciplines ensures that it will remain a valuable asset for scientists seeking to unravel complex biological processes.